2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid

• IUPAC Name: 2-[(2-chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid
• InChI: InChI=1S/C14H16ClNO3/c1-9-2-5-11(12(15)6-9)14(19)16(8-13(17)18)7-10-3-4-10/h2,5-6,10H,3-4,7-8H2,1H3,(H,17,18)
• InChI Key: PUBOHNQRWBNERK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N(CC2CC2)CC(=O)O)Cl
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol

Description

2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid, also known as CCMA, is a novel compound that has gained attention in recent years due to its potential as a therapeutic agent. CCMA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs), which are widely used for their analgesic and anti-inflammatory properties. However, unlike traditional NSAIDs, CCMA has shown to have a unique mechanism of action and fewer side effects, making it a promising candidate for further research.

Mechanism of Action

2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid works by inhibiting the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain. 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid selectively inhibits COX-2, which is the isoform of COX that is induced during inflammation. By inhibiting COX-2, 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid inhibits the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has also been shown to reduce the expression of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of cartilage in arthritis. In addition, 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been shown to reduce the production of reactive oxygen species (ROS), which are molecules that contribute to tissue damage in inflammatory conditions.

Advantages and Limitations for Lab Experiments

2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has several advantages over traditional NSAIDs. 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been shown to have a lower risk of gastrointestinal side effects, such as ulcers and bleeding, compared to traditional NSAIDs. 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid also has a lower risk of cardiovascular side effects, such as heart attack and stroke, compared to traditional NSAIDs. However, 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has some limitations as well. 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been shown to have a shorter half-life compared to traditional NSAIDs, which may require more frequent dosing. In addition, 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has not been extensively studied in humans, and its safety profile in humans is not well established.

Future Directions

There are several future directions for research on 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid. One direction is to study the safety and efficacy of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid in humans. Clinical trials are needed to establish the safety profile of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid in humans and to determine its efficacy in treating inflammatory conditions. Another direction is to study the potential of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid as an anticancer agent. In vitro studies have shown that 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has antitumor activity, and further studies are needed to determine its potential as a cancer therapy. Finally, further studies are needed to understand the mechanism of action of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid involves a multistep process that starts with the reaction of 2-chloro-4-methylbenzoic acid with cyclopropylmethylamine to form the intermediate compound 2-(2-chloro-4-methylbenzoyl)-cyclopropylmethylamine. This intermediate is then reacted with chloroacetic acid to form 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid. The synthesis of 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been optimized to yield high purity and high yield, making it suitable for large-scale production.

Scientific Research Applications

2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has been studied extensively for its potential therapeutic applications. In vitro studies have shown that 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has anti-inflammatory and analgesic properties, which makes it a potential candidate for the treatment of inflammatory conditions such as arthritis, osteoarthritis, and rheumatoid arthritis. 2-[(2-Chloro-4-methylbenzoyl)-(cyclopropylmethyl)amino]acetic acid has also been shown to have antitumor activity and has the potential to be used as an anticancer agent.